Cas no 103494-68-4 (4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N-benzylaniline))

• Product Name: 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N-benzylaniline)
• CAS No: 103494-68-4
• MF: C₂₈H₂₄N₄O
• MW: 432.516366004944
• CID: 125694
• PubChem ID: 14670829
• Update Time: 2025-04-18

4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N-benzylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N-benzylaniline)
• 2,5-Bis-(4-N-benzylaminophenyl)-1,3,4-oxadiazole
• Benzenemethanamine,N,N'-(1,3,4-oxadiazole-2,5-diyldi-4,1-phenylene)bis- (9CI)
• N-benzyl-4-[5-[4-(benzylamino)phenyl]-1,3,4-oxadiazol-2-yl]aniline
• 103494-68-4

• Inchi： 1S/C28H24N4O/c1-3-7-21(8-4-1)19-29-25-15-11-23(12-16-25)27-31-32-28(33-27)24-13-17-26(18-14-24)30-20-22-9-5-2-6-10-22/h1-18,29-30H,19-20H2
• InChI Key： CUFHAMKGEOJXBE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)NCC2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 432.19501140g/mol
• Monoisotopic Mass: 432.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 63Ų